Cas no 1446475-48-4 (Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol))
Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) Chemical and Physical Properties
Names and Identifiers
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- Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol)
- Ticagrelor Related Compound 4
- 6-AMINO-2,2-DIMETHYLTETRAHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-OL
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- Inchi: 1S/C8H15NO3/c1-8(2)11-6-4(9)3-5(10)7(6)12-8/h4-7,10H,3,9H2,1-2H3
- InChI Key: AXPYGRDXRLICKY-UHFFFAOYSA-N
- SMILES: O1C2C(N)CC(O)C2OC1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505197-1g |
6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 95% | 1g |
$1088 | 2023-02-18 | |
| Enamine | EN300-248451-1.0g |
6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 1.0g |
$1085.0 | 2023-02-20 | ||
| Enamine | EN300-248451-2.5g |
6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 2.5g |
$2246.0 | 2023-02-20 | ||
| Enamine | EN300-248451-5.0g |
6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 5.0g |
$2845.0 | 2023-02-20 | ||
| Enamine | EN300-248451-10.0g |
6-amino-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 10.0g |
$3578.0 | 2023-02-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD329977-1g |
6-Amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ol |
1446475-48-4 | 95+% | 1g |
¥7532.0 | 2023-04-01 |
Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) Suppliers
Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol)
Research Brief on Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) and Its Chemical Context (CAS: 1446475-48-4)
In recent years, the pharmaceutical industry has seen significant advancements in the development of antiplatelet agents, with Ticagrelor being a prominent example. Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol), a key intermediate in the synthesis of Ticagrelor, has garnered attention due to its structural and functional relevance. This research brief aims to provide an updated overview of the latest findings related to this compound (CAS: 1446475-48-4), focusing on its synthesis, characterization, and potential applications in drug development.
The compound, with the CAS number 1446475-48-4, is a critical intermediate in the production of Ticagrelor, a widely used P2Y12 receptor antagonist. Recent studies have explored its synthetic pathways, emphasizing the need for high purity and yield to ensure the efficacy and safety of the final drug product. Advanced chromatographic techniques, such as HPLC and LC-MS, have been employed to characterize the compound, confirming its structural integrity and purity. These methodologies are essential for meeting regulatory standards and ensuring batch-to-batch consistency in pharmaceutical manufacturing.
One of the key challenges in the synthesis of Ticagrelor Related Compound 4 is the optimization of reaction conditions to minimize by-products and maximize yield. Recent research has highlighted the use of novel catalysts and green chemistry approaches to address this issue. For instance, the application of biocatalysts and microwave-assisted synthesis has shown promise in improving reaction efficiency and reducing environmental impact. These innovations not only enhance the scalability of the synthesis but also align with the growing emphasis on sustainable pharmaceutical production.
Beyond its role as a synthetic intermediate, Ticagrelor Related Compound 4 has also been investigated for its potential biological activities. Preliminary studies suggest that the compound may exhibit unique pharmacological properties, warranting further exploration. For example, its structural similarity to other bioactive molecules raises the possibility of repurposing it for other therapeutic applications. However, more in vitro and in vivo studies are needed to validate these hypotheses and elucidate the compound's mechanism of action.
In conclusion, Ticagrelor Related Compound 4 (6-Aminotetrahydro-2,2-Dimethyl-4H-Cyclopenta-1.3-dioxol-4-ol) remains a compound of significant interest in the field of medicinal chemistry. Its critical role in the synthesis of Ticagrelor, coupled with its potential pharmacological activities, underscores the need for continued research. Future studies should focus on optimizing synthetic routes, exploring novel applications, and ensuring compliance with regulatory requirements. This will not only advance our understanding of the compound but also contribute to the development of more effective and sustainable pharmaceutical therapies.
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